Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20753761 3-Deoxy-D-manno-2-octulosonic acid ammonium salt 103404-70-2 C8H17NO8
VC20754166 Tetraisopropyl Dichloromethylene Diphosphonate 10596-22-2 C13H28Cl2O6P2
VC20753907 D-Lyxose 1114-34-7 C5H10O5
VC20754483 Thiosalicylic acid 147-93-3 C7H6O2S
VC20754141 (20R)-17,20-Dihydroxypregn-4-en-3-one 1662-06-2 C21H32O3
VC20753953 6-Chloro-7-deazapurine-beta-D-riboside 16754-80-6 C₁₁H₁₂ClN₃O₄
VC20743641 N,N-Dimethylguanosine 2140-67-2 C12H17N5O5
VC20743643 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose 25941-03-1 C16H22O11
VC20743611 trans,trans-Farnesyl bromide 28290-41-7 C15H25Br
VC20753913 Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate 317319-21-4 C14H11F4NO2S
VC20754194 N,N-dimethylquinoxalin-2-amine 35552-76-2 C10H11N3
VC20753910 cis-3'-Hydroxy Cotinine 37096-14-3 C10H12N2O2
VC20754206 6-(N-Trifluoroacetyl)aminocaproic Acid 407-91-0 C8H12F3NO3
VC20754344 Pinocembrin chalcone 4197-97-1 C15H12O4
VC20753754 Xanthopurpurin 518-83-2 C14H8O4
VC20754470 4-Nitrophenyl 1-thio-beta-D-mannopyranoside 55385-51-8 C12H15NO7S
VC20753930 3-(Dimethylaminomethyl)-7-azaindole 5654-92-2 C10H13N3
VC20743622 2-Bromo-4'-methylacetophenone 619-41-0 C9H9BrO
VC20743585 (2R,5R)-2,5-dimethylpyrrolidine hydrochloride 70144-18-2 C6H14ClN
VC20743423 (1-Naphthyl)ethyl Methacrylate 72642-30-9 C16H16O2
VC20754200 N-Acetyl-beta-D-glucosamine tetraacetate 7772-79-4 C16H23NO10
VC20754357 6-Chloro-7-methylquinoline 86984-27-2 C10H8ClN
VC20753927 1-Ethynyl-4-nitrobenzene 937-31-5 C8H5NO2
VC20753947 (S)-(+)-4-(2,3-Epoxypropoxy)carbazole 95093-95-1 C15H13NO2
VC20754187 Sialyl-Lewis X 98603-84-0 C31H52N2O23